Cas no 86400-57-9 (Ethyl 3-bromo-4-cyanobenzoate)

Ethyl 3-bromo-4-cyanobenzoate is a versatile benzoate ester derivative featuring both bromo and cyano functional groups, making it a valuable intermediate in organic synthesis. The bromo substituent allows for further functionalization via cross-coupling reactions, while the electron-withdrawing cyano group enhances reactivity in nucleophilic substitution or cyclization processes. Its ester group provides additional flexibility for hydrolysis or transesterification. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are employed in constructing complex molecules. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its well-defined reactivity profile makes it a preferred choice for targeted derivatization.

Ethyl 3-bromo-4-cyanobenzoate structure

Product Name:Ethyl 3-bromo-4-cyanobenzoate

CAS No:86400-57-9

MF:C₉H₈BrNO₄

MW:274.068121910095

CID:1119496

PubChem ID:13077446

Update Time:2025-06-06

Ethyl 3-bromo-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-4-cyanobenzoate
- 86400-57-9
- MFCD12406859
- ethyl 3-bromo-4-nitrobenzoate
- BS-51882
- 3-Bromo-4-nitro-benzoic acid ethyl ester, 97%
- SCHEMBL16445513
- 3-Bromo-4-nitro-benzoic acid ethyl ester
- Inchi： 1S/C9H8BrNO4/c1-2-15-9(12)6-3-4-8(11(13)14)7(10)5-6/h3-5H,2H2,1H3
- InChI Key： FBZRWCVSAQPVIJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(C(=O)OCC)=C1)[N+](=O)[O-]

Computed Properties

Exact Mass: 272.96367g/mol
Monoisotopic Mass: 272.96367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 72.1Å²

Experimental Properties

Density: 1.594±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 108 ºC (methanol )
Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Ethyl 3-bromo-4-cyanobenzoate Pricemore >>

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eNovation Chemicals LLC	Y1234142-5g	3-Bromo-4-nitro-benzoic acid ethyl ester	86400-57-9	97%	5g	$145	2024-06-05
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Aaron	AR01KCVV-250mg	3-Bromo-4-nitro-benzoic acid ethyl ester	86400-57-9	96%	250mg	$11.00	2023-12-15
Aaron	AR01KCVV-1g	3-Bromo-4-nitro-benzoic acid ethyl ester	86400-57-9	96%	1g	$27.00	2023-12-15
Aaron	AR01KCVV-5g	3-Bromo-4-nitro-benzoic acid ethyl ester	86400-57-9	96%	5g	$93.00	2023-12-15
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